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Compound of Interest

N-(2,2-dimethoxyethyl)-4-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B1334417

An In-depth Technical Guide to N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide, a
sulfonamide derivative with potential applications in pharmaceutical development and chemical
biology.[1] This document is intended for researchers, scientists, and professionals in the field
of drug development.

Chemical Structure and Identification

N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is characterized by a 4-
methylbenzenesulfonyl group bonded to the nitrogen atom of a 2,2-dimethoxyethylamine
moiety.

Chemical Structure:
Figure 1: Chemical structure of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.

Compound Identification:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1334417?utm_src=pdf-interest
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.smolecule.com/products/s758125
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

N-(2,2-dimethoxyethyl)-4-

UPAC Name methylbenzenesulfonamide

CAS Number 5695-94-3

Molecular Formula C11H17NO4S

Molecular Weight 259.32 g/mol

SMILES CC1=CC=C(C=C1)S(=0)(=0O)NCCc(OC)OC
InChl Key YSQNRFLBFRHJIBP-UHFFFAOYSA-N

Physicochemical Properties

A summary of the known and predicted physicochemical properties of N-(2,2-
dimethoxyethyl)-4-methylbenzenesulfonamide is presented below.

Property Value

Appearance Solid

Purity >98.0%

Calculated LogP 2.364
Synthesis

The synthesis of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is typically achieved
through the reaction of 4-methylbenzenesulfonyl chloride with 2,2-dimethoxyethylamine.[1] This
reaction is a nucleophilic substitution at the sulfonyl group.
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Figure 2: Synthetic pathway for N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.

Detailed Experimental Protocol

While a specific detailed protocol for this exact compound is not readily available in the
searched literature, a general procedure for the synthesis of N-substituted sulfonamides can be
adapted. The following is a representative protocol based on similar syntheses.

Materials:

o 4-Methylbenzenesulfonyl chloride

e 2,2-Dimethoxyethylamine

e Anhydrous dichloromethane (DCM)

« Triethylamine (or another suitable base)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

 Silica gel for column chromatography

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1334417?utm_src=pdf-body-img
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Hexane and Ethyl acetate for chromatography
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,2-
dimethoxyethylamine (1.1 equivalents) and triethylamine (1.2 equivalents) in anhydrous
dichloromethane.

e Cool the solution to 0 °C in an ice bath.

e Slowly add a solution of 4-methylbenzenesulfonyl chloride (1.0 equivalent) in anhydrous
dichloromethane to the stirred amine solution.

 Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
sodium bicarbonate solution, water, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate
gradient to yield the pure N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide.[1]
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Figure 3: Experimental workflow for the synthesis of N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide.

Spectroscopic Data

The structural characterization of N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is

accomplished through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum of this compound is expected to show characteristic absorption bands for its
functional groups.

Functional Group Expected Wavenumber (cm™?)
N-H Stretch (sulfonamide) ~3300

C-H Stretch (aromatic) 3000-3100

S=0 Stretch (asymmetric) ~1350

S=0 Stretch (symmetric) ~1150

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data are essential for the unambiguous identification of the
compound. While specific experimental data for the title compound is not available in the
searched literature, predicted chemical shifts can be inferred based on its structure and data
from similar compounds.

Expected *H NMR signals:

A singlet for the methyl protons of the tosyl group.

Two doublets for the aromatic protons of the para-substituted benzene ring.

A triplet for the N-H proton of the sulfonamide.

A doublet for the methylene protons adjacent to the nitrogen.
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o Atriplet for the methine proton of the dimethoxyethyl group.
e Asinglet for the methoxy protons.

Expected 13C NMR signals:

A signal for the methyl carbon of the tosyl group.

Four signals for the aromatic carbons.

A signal for the methylene carbon adjacent to the nitrogen.

A signal for the methine carbon of the dimethoxyethyl group.

A signal for the methoxy carbons.

Potential Applications

Sulfonamide derivatives are a well-established class of compounds with a broad range of
biological activities. N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide holds potential for
various applications:

» Pharmaceutical Development: It can serve as a scaffold or lead compound for the design
and synthesis of new therapeutic agents, particularly antibacterial agents.[1]

o Chemical Biology: This compound can be utilized as a tool to study enzyme inhibition and
other biological mechanisms.[1]

Safety and Handling

While a specific safety data sheet (SDS) for N-(2,2-dimethoxyethyl)-4-
methylbenzenesulfonamide is not provided in the search results, general safety precautions
for sulfonamide derivatives should be followed. It is recommended to handle the compound in a
well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.smolecule.com/products/s758125
https://www.smolecule.com/products/s758125
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/product/b1334417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(2,2-dimethoxyethyl)-4-methylbenzenesulfonamide is a readily synthesizable compound
with potential for further investigation in medicinal chemistry and chemical biology. This guide

provides a summary of its chemical properties and a general methodology for its preparation.

Further experimental studies are required to fully elucidate its physicochemical and biological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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